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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the isomers of dodecane (Ciz2Hz6) and their
corresponding boiling points. Dodecane, with its 355 structural isomers, serves as an important
model for understanding the relationship between molecular structure and physical properties
in alkanes. This document provides a comprehensive overview of this relationship, detailed
experimental protocols for boiling point determination, and a structured presentation of relevant
data.

Introduction: The Influence of Molecular Structure
on Boiling Point

Alkanes, such as dodecane, are nonpolar molecules that exhibit intermolecular attractions
primarily through London dispersion forces. The strength of these forces, and consequently the
boiling point of the substance, is influenced by two main factors:

e Molecular Surface Area: Larger, more linear molecules have a greater surface area, leading
to more points of contact and stronger London dispersion forces between molecules. This

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b14561395#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

results in higher boiling points.

e Molecular Branching: Increased branching in an alkane's structure leads to a more compact,
spherical shape. This reduces the effective surface area for intermolecular interactions,
weakening the London dispersion forces and lowering the boiling point.

This guide will illustrate these principles using a selection of dodecane isomers, ranging from
the linear n-dodecane to highly branched structures.

Data Presentation: Boiling Points of Selected
Dodecane Isomers

The following table summarizes the boiling points of various dodecane isomers, showcasing
the effect of different branching patterns.
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Degree of - .
Isomer Name Structure . Boiling Point (°C)
Branching
n-Dodecane CH3(CHz2)10CHs3 Unbranched 216.3
CHsCH(CHs) _
2-Methylundecane Single Branch 210
(CH2)sCHs
CHsCH2CH(CHs3) )
3-Methylundecane Single Branch 210.8[1]
(CH2)7CHs3
CH3(CHz2)2CH(CHs) )
4-Methylundecane Single Branch 209.8[2]
(CH2)6CH3
CH3(CHz2)3CH(CHs) )
5-Methylundecane Single Branch 204[3]
(CH2)sCHs
2,2-Dimethyldecane (CH3)3C(CH2)7CHs3 Branched 200.12 (est.)
_ CHsCH(CHs)CH2CH(
2,4-Dimethyldecane Branched 200.4[4]
CHs)(CH2)sCHs
CHsCH(CH5)
2,5-Dimethyldecane (CH2)2CH(CHs) Branched 188[5]
(CH2)4CHs3
CHsCH(CHs)
2,6-Dimethyldecane (CH2)3CH(CHs) Branched 200.7[6]
(CH2)3CHs3
_ CHsCH(CHs)
2,9-Dimethyldecane Branched 208[7]
(CH2)6CH(CH3)2
) (CH3)3CCH(CHs) )
2,2,3-Trimethylnonane Highly Branched 202[8][9]
(CH2)sCHs3
2,2,3,3,4,4- (CH3)3CC(CHs)2C(CH _
Highly Branched 192
Hexamethylhexane 3)2CH2CHs

Experimental Protocols for Boiling Point
Determination
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The accurate determination of boiling points is crucial for characterizing and identifying liquid
compounds. Two common methods are detailed below.

Siwoloboff's Method (Micro-scale)

This method is suitable for determining the boiling point of small quantities of a liquid.

Principle: A small sample of the liquid is heated in a tube containing an inverted capillary tube.
The boiling point is the temperature at which a continuous stream of bubbles emerges from the
capillary, and upon slight cooling, the liquid is drawn up into the capillary.[10]

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube, oil bath, or a melting point apparatus)[10]

Rubber band or other means of attachment

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

e The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the liquid.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is immersed in the heating bath.

» The bath is heated gently. Initially, air trapped in the capillary will expand and escape as
bubbles.
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» As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid is drawn up into the
capillary tube.[10]

ASTM D86 - Standard Test Method for Distillation of
Petroleum Products at Atmospheric Pressure

This method is a standardized procedure for determining the boiling range characteristics of
petroleum products, including fractions containing dodecane isomers.[11][12][13][14]

Principle: A 100 mL sample is distilled under controlled conditions. The temperatures at which
various percentages of the sample evaporate and condense are recorded to characterize the
boiling range of the substance.[13]

Apparatus:

« Distillation flask (125 mL)

Condenser and cooling bath

Flask support and heater

Graduated receiving cylinder (100 mL)

Calibrated thermometer or temperature measuring device

Procedure:

e A 100 mL sample is measured into the graduated cylinder and then transferred to the
distillation flask.

» The distillation apparatus is assembled according to the ASTM D86 standard.

e The sample is heated at a regulated rate.
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e The temperature at which the first drop of condensate falls from the condenser into the
receiving cylinder is recorded as the Initial Boiling Point (IBP).[13]

o As the distillation proceeds, the vapor temperature is recorded as each 5% or 10%
increment of volume is collected in the receiving cylinder.

e The Final Boiling Point (FBP) is the maximum temperature recorded during the test.[12]
e The total volume of condensate collected is also recorded.

Visualization of Structure-Property Relationships

The following diagrams illustrate the logical relationships between the molecular structure of
dodecane isomers and their boiling points, as well as a simplified workflow for experimental
boiling point determination.
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Relationship between Dodecane Isomer Structure and Boiling Point.
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Simplified Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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